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Compound of Interest

Compound Name: 3-Methylnonan-3-ol

CAS No.: 21078-72-8

Cat. No.: B1581075

Get Quote

3-Methylnonan-3-ol, a tertiary alcohol with the chemical formula C₁₀H₂₂O, presents a

molecular architecture of significant interest in various scientific domains, from materials

science to pharmaceutical development. Its structure, characterized by a ten-carbon chain with

a hydroxyl group on the third carbon, which is also a branching point, imparts a unique

combination of steric hindrance and polarity. These features govern its interactions at the

molecular level and, consequently, its macroscopic thermodynamic properties. For researchers

in drug development, understanding these properties is not merely an academic exercise; it is

fundamental to predicting a substance's behavior as a solvent, an excipient, or its potential

interaction with biological membranes. This guide provides a comprehensive overview of the

thermodynamic landscape of 3-Methylnonan-3-ol, offering both established data for

analogous compounds and a practical framework for its experimental determination and

computational prediction.

Physicochemical and Core Thermodynamic
Properties: A Comparative Analysis
Direct experimental data for 3-Methylnonan-3-ol is not extensively available in the public

domain. However, we can infer its properties through a comparative analysis with structurally
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similar compounds and computational estimations. The tertiary nature of the alcohol, the length

of the alkyl chain, and the position of the methyl group are all critical determinants of its

thermodynamic behavior.

Table 1: Estimated and Comparative Physicochemical and Thermodynamic Properties of 3-
Methylnonan-3-ol and Related Compounds

Property
3-Methylnonan-3-ol
(Estimated/Comput
ed)

3-Methylnonane
(for comparison)

Nonan-3-ol (for
comparison)

Molecular Formula C₁₀H₂₂O C₁₀H₂₂ C₉H₂₀O

Molecular Weight (

g/mol )
158.28[1][2] 142.28[3] 144.25

Boiling Point (°C) ~190-210 (estimated) 165.9[3] 195

Melting Point (°C) Data not available -84.6[3] -45

Enthalpy of

Vaporization (ΔvapH)

(kJ/mol)

45-55 (estimated) 42.4 at 25°C[3] 57.3

Heat of Fusion

(ΔfusH) (kJ/mol)
Data not available 18.7[3] Data not available

XLogP3 3.6[1] 5.0 3.1

Note: Some values are estimated based on trends observed in homologous series and

isomers. Experimental determination is required for definitive values.

The presence of the hydroxyl group in 3-Methylnonan-3-ol is expected to lead to a

significantly higher boiling point and enthalpy of vaporization compared to its alkane analogue,

3-methylnonane, due to hydrogen bonding.[4][5] However, the tertiary nature of the alcohol

may slightly lower its boiling point compared to its primary or secondary isomers because of

steric hindrance, which can interfere with efficient packing and hydrogen bonding in the liquid

state. The XLogP3 value suggests a moderate lipophilicity, which is a critical parameter in drug
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design and development for predicting a molecule's distribution between aqueous and lipid

phases.

Experimental Determination of Thermodynamic
Properties
To obtain definitive thermodynamic data for 3-Methylnonan-3-ol, rigorous experimental work is

essential. The following protocols outline standard methodologies for determining key

thermodynamic parameters.

Calorimetry: Measuring Heat Capacity and Enthalpies of
Transition
a. Differential Scanning Calorimetry (DSC) for Heat Capacity and Enthalpy of Fusion:

Principle: DSC measures the difference in heat flow between a sample and a reference as a

function of temperature. This allows for the determination of heat capacity and the enthalpy

of phase transitions.

Step-by-Step Protocol:

Sample Preparation: Accurately weigh 5-10 mg of high-purity 3-Methylnonan-3-ol into an

aluminum DSC pan.

Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

Thermal Program:

Equilibrate the cell at a low temperature (e.g., -100 °C).

Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a temperature above the

expected melting point.

Hold isothermally for a few minutes.

Cool the sample back to the starting temperature at the same rate.
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Data Analysis: The heat capacity is determined from the heat flow signal. The enthalpy of

fusion (ΔfusH) is calculated by integrating the area of the melting peak.

b. Bomb Calorimetry for Enthalpy of Combustion:

Principle: The substance is completely combusted in a constant-volume container (bomb)

with excess oxygen. The heat released is absorbed by a surrounding water bath, and the

temperature change is measured.

Step-by-Step Protocol:

Sample Preparation: A precisely weighed sample of 3-Methylnonan-3-ol is placed in a

crucible inside the bomb.

Assembly: The bomb is sealed and pressurized with pure oxygen.

Immersion: The bomb is placed in a known volume of water in an insulated container

(calorimeter).

Ignition and Measurement: The sample is ignited electrically, and the temperature of the

water is recorded until it reaches a maximum and starts to cool.

Calculation: The enthalpy of combustion is calculated from the temperature rise, the heat

capacity of the calorimeter system, and the amount of sample burned.[6]
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Caption: Experimental workflows for determining thermal properties.

Vapor Pressure Measurement
Principle: The vapor pressure of a liquid is the pressure exerted by its vapor in

thermodynamic equilibrium with its condensed phases at a given temperature. The Clausius-

Clapeyron relation can be used to determine the enthalpy of vaporization from the

temperature dependence of the vapor pressure.

Step-by-Step Protocol (Static Method):

Sample Degassing: A sample of 3-Methylnonan-3-ol is placed in a flask connected to a

vacuum line and a pressure transducer. The sample is frozen, and non-condensable

gases are pumped away. The sample is then thawed. This freeze-pump-thaw cycle is

repeated several times.

Temperature Control: The degassed sample is placed in a thermostat-controlled bath to

maintain a constant temperature.

Equilibrium and Measurement: The system is allowed to reach equilibrium, and the vapor

pressure is measured using the pressure transducer.

Data Collection: Measurements are repeated at various temperatures to obtain a vapor

pressure curve.

Computational Prediction of Thermodynamic
Properties
In the absence of experimental data, computational chemistry provides a powerful toolkit for

estimating thermodynamic properties.

Quantum Chemical Calculations (e.g., Density
Functional Theory - DFT)

Principle: DFT methods can be used to calculate the electronic structure of a molecule, from

which properties like the standard enthalpy of formation can be derived.
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Workflow:

Molecular Geometry Optimization: The 3D structure of 3-Methylnonan-3-ol is optimized to

find its lowest energy conformation.

Frequency Calculation: Vibrational frequencies are calculated to confirm the optimized

structure is a true minimum and to compute thermal corrections to the enthalpy and Gibbs

free energy.

Energy Calculation: A high-level single-point energy calculation is performed on the

optimized geometry.

Enthalpy of Formation Calculation: The standard enthalpy of formation is calculated using

atomization or isodesmic reaction schemes.

Group Contribution Methods
Principle: These methods estimate thermodynamic properties by summing the contributions

of individual functional groups in the molecule. They are less accurate than quantum

chemical methods but are much faster.

Application: The molecule is dissected into its constituent groups (e.g., -CH₃, -CH₂-, C-

(C)₃(O), -OH). Pre-determined values for the contribution of each group to a specific property

(e.g., heat capacity, enthalpy of formation) are summed up.
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Caption: Computational workflow for predicting thermodynamic properties.

Influence on Material Interactions and Applications
in Drug Development
The thermodynamic properties of 3-Methylnonan-3-ol are directly relevant to its application in

the pharmaceutical industry.

Solvent Properties: The balance between the polar hydroxyl group and the nonpolar alkyl

chain governs its miscibility with a wide range of active pharmaceutical ingredients (APIs).
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The Gibbs free energy of mixing, which is a function of enthalpy and entropy, determines the

solubility of an API in this solvent.

Interactions with Lipid Bilayers: Long-chain alcohols are known to interact with and modify

the properties of lipid membranes.[7] The partitioning of 3-Methylnonan-3-ol into a lipid

bilayer is an entropically driven process that can alter the membrane's phase transition

temperature and fluidity. This is of particular importance in the design of drug delivery

systems, where excipients can influence the stability and release profile of a formulation. At

low concentrations, it may decrease the main phase-transition temperature of lipid vesicle

membranes, while at high concentrations, it could increase it.[7]

Conclusion
While comprehensive experimental data for the thermodynamic properties of 3-Methylnonan-
3-ol are yet to be fully established, this guide provides a robust framework for their estimation,

experimental determination, and computational prediction. Its unique structure as a tertiary

long-chain alcohol suggests a nuanced thermodynamic profile that is of significant interest to

researchers and scientists, particularly in the field of drug development. The methodologies

outlined herein serve as a practical guide for obtaining the precise data needed to harness the

full potential of this versatile molecule in advanced applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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